2-Chloro-3-methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one

• IUPAC Name: 2-chloro-3-methyl-6,7-dihydropyrrolo[3,4-b]pyridin-5-one
• InChI: InChI=1S/C8H7ClN2O/c1-4-2-5-6(11-7(4)9)3-10-8(5)12/h2H,3H2,1H3,(H,10,12)
• InChI Key: SHCKQZKFBZLSTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CNC2=O)N=C1Cl
• Molecular Formula: C8H7ClN2O
• DSSTOX Substance ID: DTXSID801176612
• Molecular Weight: 182.61 g/mol
• CAS RN: 1823921-16-9

Description

“2-Chloro-3-methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one” is a chemical compound with the molecular formula C8H7ClN2O. It has a molecular weight of 182.61.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 8 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.378±0.06 g/cm3 and a predicted boiling point of 488.6±45.0 °C. The pKa is predicted to be 11.99±0.20.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor in the synthesis of heterocyclic compounds, demonstrating its utility in organic synthesis and the development of pharmaceuticals. For instance, researchers have developed efficient synthesis methods for 4-O- and C-substituted-7-azaindoles using derivatives similar to the compound as versatile building blocks. This underscores its role in facilitating the creation of compounds with potential therapeutic applications (Figueroa‐Pérez et al., 2006).

Characterization and Structural Analysis

The compound's derivatives have been characterized to understand their structural, optical, and junction characteristics, which are crucial for applications in materials science. For example, research on pyrazolo pyridine derivatives revealed insights into their molecular structures, thermal properties, and potential use in electronic devices, highlighting the compound's significance in the development of new materials (Zedan et al., 2020).

Pharmaceutical Research Applications

The compound and its derivatives are extensively researched for their potential pharmaceutical applications. It's utilized in the synthesis of novel pharmaceuticals, acting as a core structure in developing antimicrobials and plant protection agents. Its application extends to the synthesis of fourth-generation Cefpirome, demonstrating its importance in advancing antibiotic therapies (Fu Chun, 2007).

Chemical Synthesis and Catalysis

This compound is instrumental in chemical synthesis, offering pathways to synthesize complex molecules. It is involved in reactions that form the backbone of synthetic chemistry, contributing to the development of agrochemicals and medicinal compounds. This demonstrates its role in enabling the synthesis of chemically and biologically significant molecules (Ghelfi et al., 2003).

Materials Science

The compound's derivatives have potential applications in materials science, particularly in the development of novel materials with specific electronic and optical properties. For example, derivatives have been explored for their use in fabricating heterojunctions and as photosensors, indicating the compound's utility in the development of electronic and photonic devices (Zedan et al., 2020).